1-(4-Fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• InChI: InChI=1S/C17H13FN4O2/c18-13-1-3-14(4-2-13)22-10-12(9-15(22)23)17-20-16(21-24-17)11-5-7-19-8-6-11/h1-8,12H,9-10H2
• InChI Key: YOOZWILQTGFGCH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC=NC=C4
• Molecular Formula: C17H13FN4O2
• Molecular Weight: 324.31 g/mol

Description

1-(4-Fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is a synthetic compound that belongs to the class of pyrrolidin-2-one derivatives. It has been studied for its potential application in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-(4-Fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one involves its binding to the alpha7 nicotinic acetylcholine receptor. This binding results in the activation of the receptor, which leads to an increase in the release of neurotransmitters such as acetylcholine and glutamate. This increase in neurotransmitter release has been shown to enhance cognitive function and improve memory.
Biochemical and Physiological Effects:
Studies have shown that this compound has a positive effect on cognitive function and memory. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one in lab experiments is its high affinity for the alpha7 nicotinic acetylcholine receptor, which makes it a useful tool for studying the role of this receptor in cognitive function and memory. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(4-Fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to study its effects on other neurotransmitter systems, such as the dopamine and serotonin systems. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential toxicity.

Synthesis Methods

The synthesis of 1-(4-Fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one involves the reaction of 4-fluoroaniline, pyridine-4-carboxylic acid, and ethyl 2-bromoacetate in the presence of sodium hydride and potassium carbonate. The resulting product is then treated with hydrazine hydrate and acetic anhydride to form the final product.

Scientific Research Applications

1-(4-Fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been studied for its potential application in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the alpha7 nicotinic acetylcholine receptor, which is involved in cognitive processes such as learning and memory. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.